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Compound of Interest

Compound Name: 2-Ethyl-2-phenylmalonamide-d5

Cat. No.: B564440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-Ethyl-2-
phenylmalonamide-d5 (PEMA-d5), a deuterated analog of a primary metabolite of the

anticonvulsant drug Primidone. This guide is intended to serve as a valuable resource for

researchers in drug metabolism, pharmacokinetics, and bioanalytical sciences.

Introduction
2-Ethyl-2-phenylmalonamide (PEMA) is one of the two major active metabolites of Primidone,

the other being phenobarbital. Primidone exerts its anticonvulsant effects, at least in part,

through its conversion to these metabolites. The deuterated analog, 2-Ethyl-2-
phenylmalonamide-d5, is a critical tool in pharmacokinetic and metabolic studies, primarily

serving as an internal standard for the accurate quantification of PEMA in biological matrices

using mass spectrometry-based methods. Its use significantly improves the precision and

accuracy of bioanalytical assays.

Commercial Suppliers
A number of specialized chemical suppliers offer 2-Ethyl-2-phenylmalonamide-d5, primarily

for research and development purposes. The table below summarizes the available information

from prominent commercial vendors.

Table 1: Commercial Suppliers and Technical Data for 2-Ethyl-2-phenylmalonamide-d5
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Note: Purity specifications and the availability of a Certificate of Analysis (COA) can vary by lot.

It is recommended to contact the supplier for the most up-to-date information.

Physicochemical Properties
Appearance: Typically a white to off-white solid.

Synonyms: PEMA-d5, (Phenyl-d5)ethylmalonamide, 2-Ethyl-2-(phenyl-d5)malondiamide, 2-

Ethyl-2-(phenyl-d5)propanediamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://go.drugbank.com/drugs/DB00794
https://go.drugbank.com/drugs/DB00794
https://endotherm-lsm.com/en/product/pharmaceutical-substances/2-ethyl-2-phenylmalonamide-d5
https://endotherm-lsm.com/en/product/pharmaceutical-substances/2-ethyl-2-phenylmalonamide-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Primidone
Primidone undergoes metabolism in the liver to form its two major active metabolites,

phenobarbital and 2-Ethyl-2-phenylmalonamide (PEMA).[3][4] This metabolic conversion is a

key aspect of its therapeutic action.
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Caption: Metabolic pathway of Primidone.

Experimental Protocols
The primary application of 2-Ethyl-2-phenylmalonamide-d5 is as an internal standard in the

quantification of PEMA in biological samples by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Below is a representative experimental protocol for this application.

Objective: To quantify the concentration of 2-Ethyl-2-phenylmalonamide (PEMA) in human

plasma using 2-Ethyl-2-phenylmalonamide-d5 as an internal standard.

Materials:

Human plasma samples

2-Ethyl-2-phenylmalonamide (PEMA) analytical standard

2-Ethyl-2-phenylmalonamide-d5 (PEMA-d5) internal standard solution (e.g., from Cerilliant)

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or microcentrifuge tubes

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylmalonamide-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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